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Compound of Interest

Compound Name: SR-4554

CAS No.: 167648-73-9

Cat. No.: B1682624

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR-4554 is a fluorinated 2-nitroimidazole derivative that serves as a non-invasive probe for

detecting tumor hypoxia.[1] Its mechanism of action is predicated on the bioreductive activation

of the 2-nitroimidazole moiety within the low-oxygen (hypoxic) environment characteristic of

many solid tumors. In normoxic tissues, the initial reduction of the nitro group is a reversible

process. However, under hypoxic conditions, further reduction occurs, leading to the formation

of reactive intermediates that covalently bind to intracellular macromolecules, primarily

proteins. This selective trapping within hypoxic cells allows for their identification and

quantification using techniques such as 19F Magnetic Resonance Spectroscopy (MRS). The

degree of SR-4554 retention in tissues can, therefore, serve as a surrogate marker for the

extent of tumor hypoxia, a critical factor in cancer therapy resistance.

Chemical Properties and Data Presentation
While specific details regarding the molecular weight and CAS number for SR-4554 are not

readily available in public literature, the following table summarizes the known information and
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provides general data for 2-nitroimidazole compounds. Researchers should consult the

supplier's product information sheet for precise specifications.

Property Value/Information Source

Chemical Class Fluorinated 2-nitroimidazole [1]

Formulation (as described in a

clinical trial)

200 mg/mL in 99% Dimethyl

Sulfoxide (DMSO) and 1%

Tween 80

[1]

Administration Diluent (in the

same trial)
0.9% Normal Saline [1]

Detection Method
19F Magnetic Resonance

Spectroscopy (MRS)
[1]

Experimental Protocols
Protocol 1: Preparation of a 200 mg/mL SR-4554 Stock
Solution (Weight/Volume)
This protocol is based on a formulation described in a phase 1 clinical trial.[1]

Materials:

SR-4554 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Tween 80

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 15 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation: In a chemical fume hood, bring SR-4554 powder, DMSO, and

Tween 80 to room temperature.

Weighing SR-4554: Carefully weigh the desired amount of SR-4554 powder into a sterile

conical tube. For example, to prepare 1 mL of a 200 mg/mL solution, weigh 200 mg of SR-
4554.

Solvent Preparation: Prepare a 99:1 (v/v) solution of DMSO and Tween 80. For 1 mL of the

final stock solution, this corresponds to 990 µL of DMSO and 10 µL of Tween 80.

Dissolving SR-4554: Add the prepared DMSO/Tween 80 solvent to the conical tube

containing the SR-4554 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the SR-4554 is completely dissolved.

Gentle warming in a water bath (not exceeding 40°C) may be necessary to aid dissolution.

Visually inspect the solution to ensure no particulate matter remains.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for In
Vitro/In Vivo Studies
Materials:

SR-4554 stock solution (e.g., 200 mg/mL)

Sterile physiological saline (0.9% NaCl) or appropriate cell culture medium/buffer

Sterile tubes and pipette tips

Procedure:
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Thawing the Stock Solution: Thaw an aliquot of the SR-4554 stock solution at room

temperature.

Calculating Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your experimental system.

Example for an in vivo study: To prepare a 100 mL solution with a final concentration of 4

mg/mL for intravenous administration, you would need: (4 mg/mL * 100 mL) / 200 mg/mL =

2 mL of the 200 mg/mL stock solution. You would then add 2 mL of the stock solution to 98

mL of sterile 0.9% normal saline.

Dilution: In a sterile tube, add the calculated volume of the SR-4554 stock solution to the

appropriate volume of the diluent (e.g., sterile saline, cell culture medium).

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting.

Use: Use the freshly prepared working solution immediately. Do not store diluted solutions

for extended periods unless stability data is available.

Mandatory Visualizations
Signaling Pathway of 2-Nitroimidazole Bioreductive
Activation
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Mechanism of SR-4554 (2-Nitroimidazole) Action in Hypoxia
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Workflow for SR-4554 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1682624?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350728/
https://www.benchchem.com/product/b1682624/docs#application-notes-and-protocols-for-sr-4554-stock-solutions
https://www.benchchem.com/product/b1682624/docs#application-notes-and-protocols-for-sr-4554-stock-solutions
https://www.benchchem.com/product/b1682624/docs#application-notes-and-protocols-for-sr-4554-stock-solutions
https://www.benchchem.com/product/b1682624/docs#application-notes-and-protocols-for-sr-4554-stock-solutions
https://www.benchchem.com/product/b1682624?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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